![molecular formula C24H26FN3O2S B2683554 1-{4,6-Dimethyl-3-[(4-methylphenyl)sulfonyl]-2-pyridinyl}-4-(2-fluorophenyl)piperazine CAS No. 478245-30-6](/img/structure/B2683554.png)
1-{4,6-Dimethyl-3-[(4-methylphenyl)sulfonyl]-2-pyridinyl}-4-(2-fluorophenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Metabolism Studies
The compound has been instrumental in studying drug metabolism, particularly in identifying the enzymes involved in the oxidative metabolism of novel antidepressants. For instance, Lu AA21004, a closely related compound, undergoes oxidation to various metabolites involving CYP enzymes. The study by Hvenegaard et al. (2012) provides insights into the metabolic pathways involving CYP2D6, CYP2C9, CYP3A4/5, and other enzymes, highlighting the complexity of drug metabolism and the importance of understanding these processes for drug development Identification of the Cytochrome P450 and Other Enzymes Involved in the In Vitro Oxidative Metabolism of a Novel Antidepressant, Lu AA21004.
Pharmacokinetics and Drug Design
Research into substituted alcohols as replacements for piperazine sulfonamide portions of drugs, like in the study by Lanman et al. (2014), explores the chemical modifications to improve pharmacokinetic properties and efficacy. This work contributes to the design of drugs with better in vivo efficacy and pharmacokinetic profiles, showcasing the role of structural analogs in enhancing drug performance Phosphoinositide-3-kinase inhibitors: evaluation of substituted alcohols as replacements for the piperazine sulfonamide portion of AMG 511.
Anticancer Research
The synthesis and evaluation of piperazine-1-yl-1H-indazole derivatives for anticancer activities, as discussed by Balaraju et al. (2019), demonstrate the potential of piperazine derivatives in developing new therapeutic agents. Such studies are crucial for identifying compounds with significant anticancer properties, potentially leading to the development of new cancer treatments SYNTHESIS AND DOCKING STUDIES OF 1-(2- FLUOROPHENYL)-3-(4-((PYRIDINE-2-YL) METHYL) PIPERAZINE-1-YL)-1H-INDAZOLE.
Antibacterial Activity
The exploration of pyrido(2,3-d)pyrimidine derivatives for antibacterial activities, as conducted by Matsumoto and Minami (1975), provides insights into the structural features required for antibacterial efficacy. This research is part of ongoing efforts to combat bacterial resistance by developing novel antibacterial agents with effective mechanisms of action Pyrido(2,3-d)pyrimidine antibacterial agents. 3. 8-Alkyl- and 8-vinyl-5,8-dihydro-5-oxo-2-(1-piperazinyl)pyrido(2,3-d)pyrimidine-6-carboxylic acids and their derivatives.
properties
IUPAC Name |
1-[4,6-dimethyl-3-(4-methylphenyl)sulfonylpyridin-2-yl]-4-(2-fluorophenyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26FN3O2S/c1-17-8-10-20(11-9-17)31(29,30)23-18(2)16-19(3)26-24(23)28-14-12-27(13-15-28)22-7-5-4-6-21(22)25/h4-11,16H,12-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLLOCTDXXKPFBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=C(N=C(C=C2C)C)N3CCN(CC3)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.